Cas no 1806841-78-0 (3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine
• CAS No: 1806841-78-0
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4871799
• Update Time: 2025-06-08

3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-6(9)2-5(3-12)7(13-4)8(10)11/h2,8H,1H3
• InChI Key： HTRDCGDQXJTZMM-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(F)F)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine

Introduction to 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine (CAS No. 1806841-78-0)

3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine, with the CAS number 1806841-78-0, is a highly versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive pyridine core, which is functionalized with a cyano group, difluoromethyl substituent, and fluorine and methyl groups. These functional groups contribute to its unique chemical properties and potential biological activities.

The development and synthesis of 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine have been driven by its potential applications in the design of novel therapeutic agents. The presence of the cyano group and difluoromethyl substituent imparts significant electronic and steric effects, which can influence the compound's reactivity, stability, and biological activity. These properties make it an attractive scaffold for the development of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The introduction of fluorine atoms into organic molecules can significantly enhance their pharmacological properties by improving metabolic stability, lipophilicity, and binding affinity to target proteins. In the case of 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine, the fluorine substituents play a crucial role in modulating its interactions with biological targets, making it a valuable lead compound for further optimization.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine has been achieved through various methodologies, including transition-metal-catalyzed reactions and direct functionalization strategies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the cyano group onto the pyridine ring. This method offers high yields and excellent regioselectivity, making it a preferred route for large-scale production.

In addition to its synthetic accessibility, 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine has demonstrated promising biological activities in preclinical studies. For instance, it has shown potent inhibitory effects against specific kinases involved in cancer signaling pathways. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by selectively blocking the activity of key enzymes that drive tumor growth and progression. The ability of 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine to inhibit these kinases suggests its potential as a lead compound for developing new anticancer agents.

Beyond cancer research, this compound has also been investigated for its neuroprotective properties. Studies have shown that it can effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The multifaceted biological activities of 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine highlight its broad therapeutic potential across multiple disease areas.

The structural diversity and functional versatility of 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine have also made it an attractive candidate for combinatorial chemistry approaches. By modifying various substituents on the pyridine ring, researchers can generate a library of analogs with diverse chemical properties and biological activities. This combinatorial approach allows for rapid screening and identification of compounds with optimized therapeutic profiles.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-fluoro-6-methylpyridine (CAS No. 1806841-78-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it a valuable scaffold for the development of novel therapeutic agents. Ongoing research continues to explore its full therapeutic potential, paving the way for innovative treatments in various disease areas.